Cas no 58644-56-7 (Pyridine, 4-(isocyanomethyl)-)

• Product Name: Pyridine, 4-(isocyanomethyl)-
• CAS No: 58644-56-7
• MF: C₇H₆N₂
• MW: 118.135941028595
• MDL: MFCD02664554
• CID: 341367
• PubChem ID: 2771560
• Update Time: 2025-10-28

Pyridine, 4-(isocyanomethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(isocyanomethyl)-
• 4-(ISOCYANOMETHYL)PYRIDINE
• 4-isocyanomethylpyridin
• 4-isocyanomethyl-pyridine
• 4-pyridylmethyl isocyanide
• TOS-BB-0794
• GS-0289
• AC8779
• MFCD02664554
• SY263029
• 4-Isocyanomethylpyridine
• AKOS001476718
• SCHEMBL6968162
• DTXSID40377960
• EN300-702554
• 58644-56-7
• 4-(Isocyanomethyl)pyridine, AldrichCPR
• DB-315886

• MDL： MFCD02664554
• Inchi： 1S/C7H6N2/c1-8-6-7-2-4-9-5-3-7/h2-5H,6H2
• InChI Key： MCYOVNZPMYQFTF-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C[N+]#[C-]

Computed Properties

• Exact Mass: 118.05300
• Monoisotopic Mass: 118.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.2Ų

Experimental Properties

• PSA: 12.89000
• LogP: 0.73160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives